Cas no 1260783-54-7 (5-Bromo-1H-indazole-3-carbonyl chloride)
1260783-54-7 structure
Product Name:5-Bromo-1H-indazole-3-carbonyl chloride
CAS No:1260783-54-7
MF:C8H4BrClN2O
MW:259.487159729004
CID:5012411
Update Time:2023-08-24
5-Bromo-1H-indazole-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carbonyl chloride, 5-bromo-
- 5-BROMO-1H-INDAZOLE-3-CARBONYL CHLORIDE
- 5-Bromo-1H-indazole-3-carbonyl chloride
-
- Inchi: 1S/C8H4BrClN2O/c9-4-1-2-6-5(3-4)7(8(10)13)12-11-6/h1-3H,(H,11,12)
- InChI Key: PVDAKLPTZHISFM-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)Cl)=NN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 3.1
- Topological Polar Surface Area: 45.8
5-Bromo-1H-indazole-3-carbonyl chloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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